Cas no 1248177-49-2 (tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate
• CAS No: 1248177-49-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 5869026
• PubChem ID: 61561994
• Update Time: 2025-05-24

tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate
• EN300-1879604
• tert-butyl n-[(2-methyloxiran-2-yl)methyl]-n-(propan-2-yl)carbamate
• 1248177-49-2

• Inchi： 1S/C12H23NO3/c1-9(2)13(7-12(6)8-15-12)10(14)16-11(3,4)5/h9H,7-8H2,1-6H3
• InChI Key： YHCZZWNXRXFDTD-UHFFFAOYSA-N
• SMILES： O1CC1(C)CN(C(=O)OC(C)(C)C)C(C)C

Computed Properties

• Exact Mass: 229.16779360g/mol
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.1Ų

Additional information on tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate

tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 1248177-49-2, commonly referred to as tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and material science. This compound is notable for its unique structural features and versatile applications. Recent advancements in chemical synthesis have further highlighted its potential in various industrial and research settings.

The CAS No. 1248177-49-2 designation underscores its importance as a distinct chemical entity, particularly within the context of modern chemical databases and regulatory frameworks. Its structure, which includes a tert-butyl group, a carbamate functional group, and a 2-methyloxiran moiety, contributes to its exceptional reactivity and stability under diverse conditions. Researchers have recently explored its role in the development of advanced polymers and biodegradable materials, leveraging its unique chemical properties to enhance product performance.

One of the most intriguing aspects of tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate is its ability to participate in complex catalytic cycles. Recent studies have demonstrated its effectiveness as a catalyst in asymmetric synthesis reactions, particularly in the production of chiral intermediates for pharmaceutical applications. This has positioned it as a valuable tool in the drug discovery process, where precise control over molecular geometry is paramount.

In addition to its catalytic applications, this compound has also been investigated for its potential in environmental chemistry. Its ability to facilitate the breakdown of persistent organic pollutants (POPs) under controlled conditions has been a focal point of recent research. Scientists have reported promising results in laboratory settings, suggesting that it could play a pivotal role in developing eco-friendly remediation strategies for contaminated sites.

The synthesis of CAS No. 1248177-49-2 involves a multi-step process that requires meticulous control over reaction conditions to ensure high yields and purity. Recent innovations in green chemistry have led to the development of more sustainable synthesis pathways, reducing the environmental footprint associated with its production. These advancements not only enhance the feasibility of large-scale manufacturing but also align with global efforts to promote sustainable industrial practices.

Beyond its technical applications, this compound has also sparked interest in academic circles due to its unique reactivity patterns. Researchers have utilized it as a model system to study fundamental principles of organic chemistry, such as stereochemical outcomes and reaction kinetics. Its involvement in these studies has contributed significantly to our understanding of complex chemical transformations.

In conclusion, tert-butyl N-(2-methyloxiran-2-yl)methyl-N-(propan-2-yl)carbamate, identified by CAS No. 1248177-49-2, represents a remarkable example of modern chemical innovation. Its diverse applications across multiple disciplines highlight its importance as both a research tool and an industrial asset. As ongoing research continues to uncover new potentials for this compound, it is poised to make even greater contributions to the advancement of science and technology.